N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-2-(4-fluorophenoxy)acetamide

• IUPAC Name: N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]-2-(4-fluorophenoxy)acetamide
• InChI: InChI=1S/C16H19FN2O5/c17-12-1-3-13(4-2-12)24-11-14(20)18-7-9-23-10-8-19-15(21)5-6-16(19)22/h1-4H,5-11H2,(H,18,20)
• InChI Key: SUNJDXVQSFAUOD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CCOCCNC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C16H19FN2O5
• Molecular Weight: 338.33 g/mol

Description

N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)-2-(4-fluorophenoxy)acetamide, also known as FE-2-011, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. FE-2-011 is a small molecule inhibitor of the protein-protein interaction between the transcription factor STAT3 and the SH2 domain of its upstream activator, JAK2. This mechanism of action makes FE-2-011 a promising candidate for the treatment of various types of cancer, as well as other diseases where STAT3 is implicated in pathological processes.

Scientific Research Applications

Fluoroionophores for Metal Cation Detection

Research has developed fluoroionophores from diamine-salicylaldehyde (DS) derivatives, which exhibit spectral diversity when interacting with various metal cations. These compounds, including similar structures to the queried compound, have been used for specific chelation of Zn+2 and Cd+2 in both organic and semi-aqueous solutions, showcasing their potential for cellular metal staining and environmental monitoring of metal concentrations (Hong et al., 2012).

Chemosensors for Zinc Detection

A synthesized "off–on fluorescence type" chemosensor has shown significant fluorescence enhancement in the presence of Zn2+ in aqueous solutions, with applications in detecting and quantifying Zn2+ in living cells and water samples. This research highlights the potential use of similar acetamide derivatives in developing practical systems for monitoring essential metal ions in biological and environmental contexts (Park et al., 2015).

Antiallergic Agents

The creation of new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides has been explored for their antiallergic properties. These compounds, through variations in substituents and alkanoic chain length, have shown potent antiallergic effects, significantly more so than existing drugs like astemizole. This research underscores the therapeutic potential of acetamide derivatives in allergy treatment (Menciu et al., 1999).

Anticancer Drug Development

The synthesis and structural elucidation of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide have been reported, with in silico modeling confirming its anticancer activity. This highlights the role of acetamide derivatives in developing novel anticancer drugs through targeting specific cancer cell receptors (Sharma et al., 2018).

Anion Coordination Studies

Research into different spatial orientations of amide derivatives, such as N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide, has provided insights into anion coordination and self-assembly processes. These studies are crucial for the development of molecular sensors and materials chemistry applications (Kalita & Baruah, 2010).